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Compound of Interest

Compound Name: Amino-PEG23-amine

Cat. No.: B8104204 Get Quote

Technical Guide: Amino-PEG23-amine
Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the physicochemical properties of Amino-
PEG23-amine, a monodisperse polyethylene glycol (PEG) linker. It is a bifunctional crosslinker

with terminal primary amine groups, making it a valuable tool in bioconjugation, drug delivery,

and surface modification.

Physicochemical Properties
Amino-PEG23-amine is a hydrophilic linker composed of 23 ethylene glycol units capped at

both ends with amino groups. This structure imparts water solubility to conjugated molecules.

The quantitative properties of this compound are summarized below.
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Property Value Source

Molecular Weight 1073.3 g/mol [1][2][3][4]

Molecular Formula C48H100N2O23 [1]

Purity >95%

CAS Number 24991-53-5

Structure Linear Diamino-PEG

Methodology for Molecular Weight Determination
The molecular weight of a monodisperse compound like Amino-PEG23-amine is calculated

based on its chemical formula, which has been confirmed by analytical techniques.

Experimental Protocol: Theoretical Molecular Weight Calculation

Identify the Chemical Formula: The elemental composition of the molecule is first

determined. For Amino-PEG23-amine, the formula is C48H100N2O23.

Determine Atomic Weights: The standard atomic weight of each element is used:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Nitrogen (N): ~14.007 u

Oxygen (O): ~15.999 u

Calculate Total Mass: The molecular weight is the sum of the atomic weights of all atoms in

the molecule:

MW = (48 * 12.011) + (100 * 1.008) + (2 * 14.007) + (23 * 15.999)

MW = 576.528 + 100.8 + 28.014 + 367.977

MW ≈ 1073.319 g/mol
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This calculated value is consistent with the supplier-provided molecular weight of 1073.3 g/mol

.

Structural and Functional Relationships
Amino-PEG23-amine's utility stems from its linear structure and terminal reactive groups. The

central PEG chain provides spacing and hydrophilicity, while the terminal amines allow for

covalent attachment to other molecules.
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Caption: Schematic of Amino-PEG23-amine structure and bioconjugation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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